N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C19H21NO5S2/c1-24-17-6-4-15(5-7-17)9-12-27(22,23)20-14-19(21,16-8-10-25-13-16)18-3-2-11-26-18/h2-8,10-11,13,20-21H,9,12,14H2,1H3
• InChI Key: NCUPKCSNFIFLBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC(C2=COC=C2)(C3=CC=CS3)O
• Molecular Formula: C19H21NO5S2
• Molecular Weight: 407.5 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H21NO5S2 and its molecular weight is 407.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photooxygenation and Synthesis Applications

The photooxygenation of 2-thiophenyl-substituted furans has been shown to lead to the regiocontrolled and quantitative synthesis of γ-hydroxybutenolides. This process is significant in the field of organic synthesis, highlighting the compound's role in the development of new synthetic routes and molecules (Kotzabasaki et al., 2016).

Antioxidant and Anticancer Activities

Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, related to the core structure of the query compound, has shown significant antioxidant and anticancer activities. These findings suggest potential biomedical applications of the compound, especially in the development of new therapeutic agents (Tumosienė et al., 2020).

Catalysis and Polymerization

The compound's derivatives have been used in the metal-free synthesis of polysubstituted pyrroles, showcasing its utility in green chemistry applications. This method emphasizes the use of water as a solvent and surfactants, contributing to environmentally friendly synthetic processes (Kumar et al., 2017).

Dye-Sensitized Solar Cells

In the field of renewable energy, derivatives containing furan and thiophene linkers have been synthesized and applied in dye-sensitized solar cells. These studies investigate the effect of different conjugated linkers on the device's performance, indicating the compound's relevance in improving solar energy conversion efficiency (Se Hun Kim et al., 2011).

Environmental and Green Chemistry

The enzymatic synthesis of biobased polyesters using derivatives of the compound as building blocks represents a significant advancement in the production of sustainable materials. This approach highlights the potential of the compound in contributing to the development of environmentally friendly polymers (Jiang et al., 2014).